Cas no 6290-05-7 (Diethyl iminodiacetate)

• Product Name: Diethyl iminodiacetate
• CAS No: 6290-05-7
• MF: C₈H₁₅NO₄
• MW: 189.209002733231
• MDL: MFCD00041925
• CID: 46582
• PubChem ID: 80502
• Update Time: 2025-04-18

Diethyl iminodiacetate Chemical and Physical Properties

Names and Identifiers

• Diethyl 2,2'-azanediyldiacetate
• IMINODIACETIC ACID DIETHYL ESTER
• 2,2'-Iminobisacetic acid diethyl ester
• Iminodi(acetic acid ethyl) ester
• N-(2-Ethoxy-2-oxoethyl)glycine ethyl ester
• Diethyl iminodiacetate
• ethyl 2-[(2-ethoxy-2-oxoethyl)amino]acetate
• Aceticacid, iminodi-, diethyl ester (6CI,7CI,8CI)
• Diethyl iminobis(acetate)
• N,N-Bis(ethoxycarbonylmethyl)amine
• N-(Ethoxycarbonylmethyl)glycine ethyl ester
• NSC 6950
• [[(Ethoxycarbonyl)methyl]amino]acetic acid ethyl ester
• 66: PN: US20050107325 PAGE: 155claimed protein
• DIETHYLIMINODIACETATE
• Glycine, N-(2-ethoxy-2-oxoethyl)-, ethyl ester
• diethyl 2,2'-iminodiacetate
• Diethyl iminodiacetate, 98%
• LJDNMOCAQVXVKY-UHFFFAOYSA-N
• Acetic acid, iminodi-, diethyl ester
• zlchem 799
• PubChem12454
• Iminobis(acetic acid ethyl)
• KSC490C3J
• iminodiacetic acid, diethyl ester
• FT-0601381
• MFCD00041925
• DTXSID0064200
• 6290-05-7
• NSC-6950
• Diethyl iminodiacetate; >97%
• NSC6950
• EINECS 228-533-6
• AKOS005216461
• CS-W015948
• J-520278
• SY046437
• KE-0748
• 1-[[(4-HYDROXYPHENYL)ETHYL]AMINO]-1-PROPANONEHYDROCHLORIDE
• (ethoxycarbonylmethyl-amino)-acetic acid ethyl ester
• A834076
• I0326
• Ethyl N-(2-ethoxy-2-oxoethyl)glycinate
• SCHEMBL391332
• EN300-200353
• F16486
• NS00015565
• Ethyl N(2ethoxy2oxoethyl)glycinate
• Glycine, N(2ethoxy2oxoethyl), ethyl ester
• Acetic acid, iminodi, diethyl ester
• DTXCID2043585
• N,NBis(ethoxycarbonylmethyl)amine

• MDL： MFCD00041925
• Inchi： 1S/C8H15NO4/c1-3-12-7(10)5-9-6-8(11)13-4-2/h9H,3-6H2,1-2H3
• InChI Key： LJDNMOCAQVXVKY-UHFFFAOYSA-N
• SMILES： O(CC)C(CNCC(=O)OCC)=O

Computed Properties

• Exact Mass: 189.10000
• Monoisotopic Mass: 189.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 64.599

Experimental Properties

• Color/Form: Not determined
• Density: 1.056 g/mL at 25 °C(lit.)
• Melting Point: No data available
• Boiling Point: 208 °C(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.435(lit.)
• Water Partition Coefficient: Moderately soluble in water.
• PSA: 64.63000
• LogP: 0.09310
• Solubility: Not determined

Diethyl iminodiacetate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：1993
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37/39
• Hazardous Material Identification：
• HazardClass：3.2
• PackingGroup：III
• TSCA：Yes
• Safety Term：3.2
• Packing Group：III
• Risk Phrases：R36/37/38
• Storage Condition：Ambient temperatures.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters